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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the kinase inhibitor Akt Inhibitor Xl (also known
as FPA-124). Due to the limited publicly available data on the broad kinase cross-reactivity of
Akt Inhibitor XI, this document offers a comparison with other well-characterized Akt inhibitors
to provide a valuable context for researchers. The information presented herein is intended to
serve as a reference for understanding the potential selectivity and off-target effects of kinase
inhibitors targeting the Akt signaling pathway.

Akt Inhibitor Xl is a cell-permeable, copper-containing 3-formylchromone derivative that
functions as an inhibitor of the Akt (Protein Kinase B) signaling pathway.[1] It has been shown
to interact with both the pleckstrin homology (PH) and kinase domains of Akt.[2][3] The inhibitor
demonstrates activity against Akt with a reported half-maximal inhibitory concentration (IC50) of
100 nM.[2] In cellular assays, it inhibits the proliferation of various cancer cell lines with IC50
values ranging from 10 to 34 uM.[1]

Comparative Kinase Inhibition Profiles

While a comprehensive kinase selectivity panel for Akt Inhibitor Xl is not readily available in
the public domain, the following table summarizes the inhibitory activity (IC50 or Ki values) of
other frequently studied Akt inhibitors against their target and a selection of off-target kinases.
This comparative data highlights the importance of assessing a broad kinase profile to
understand the selectivity of an inhibitor. Lower IC50/Ki values indicate higher potency.
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Fold
Selectivity
o Target . Off-Target .
Inhibitor . IC50/Ki (nM) . IC50/Ki (nM) (Off-
Kinase Kinase
Target/Targ
et)
Akt Inhibitor Data not Data not Data not
Akt 100 _ _ _
XI (FPA-124) available available available
GSK690693 Aktl 2 PKA >1000 >500
Akt2 13 PKCa 160 ~12
Akt3 9 AMPK 50 ~5.5
A-443654 Aktl 0.16 PKA 6.3 ~39
PKCy >1000 >6250
A-674563 Aktl 11 PKA 16 ~1.5
CDK2 160 ~14.5

The PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical intracellular signaling cascade that governs a wide array of
cellular functions, including cell growth, proliferation, survival, and metabolism. Its dysregulation
is a frequent occurrence in many human cancers, making it a key target for therapeutic
intervention. The diagram below illustrates the central role of Akt in this pathway.
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Preparation
Prepare kinase, substrate, Serially dilute
and buffer mixture Akt Inhibitor XI

Reaction

Add inhibitor to
kinase mixture
Initiate reaction with
[y-3P]JATP
Incubate at 30°C

Detection

Spot reaction onto
filter paper
Wash to remove
unbound ATP

Measure radioactivity with
scintillation counter
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Calculate % inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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